Cas no 941873-25-2 (2-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide)

• Product Name: 2-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide
• CAS No: 941873-25-2
• MF: C₁₉H₁₈ClN₃O₄
• MW: 387.816923618317
• CID: 5499795
• Update Time: 2025-06-29

2-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzamide
• 2-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide

• Inchi： 1S/C19H18ClN3O4/c1-12-5-6-13(10-17(12)22-9-3-2-4-18(22)24)21-19(25)15-8-7-14(23(26)27)11-16(15)20/h5-8,10-11H,2-4,9H2,1H3,(H,21,25)
• InChI Key： MSKYHCKYVGAJDF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(N2CCCCC2=O)=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide

Introduction to 2-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide (CAS No. 941873-25-2) and Its Emerging Applications in Chemical Biology

2-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide, identified by its CAS number 941873-25-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to a class of molecules that exhibit potential therapeutic value, particularly in the context of modulating cellular pathways and interacting with biological targets. The structural framework of this molecule incorporates several key functional groups, including a nitro group, a chloro substituent, and an amide moiety, which contribute to its reactivity and interaction capabilities with biological systems.

The nitrobenzamide core of the molecule is particularly noteworthy, as it is a well-documented pharmacophore in drug discovery. The presence of the nitro group at the 4-position enhances the electron-withdrawing effect, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. Additionally, the 2-chloro-N-4-methyl substituents further modulate the electronic properties of the molecule, potentially enhancing its bioactivity by fine-tuning its interactions with proteins or nucleic acids.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the binding mechanisms of such compounds. Studies have suggested that the amide group in 2-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide may serve as a critical anchor point for interactions with biological targets, particularly enzymes or receptors involved in key metabolic pathways. The 2-oxopiperidin-1-yl moiety, a piperidine derivative with an oxygen atom incorporated into its ring structure, adds another layer of complexity to the molecule's interactions, potentially influencing both its solubility and binding affinity.

In light of these structural features, researchers have been exploring the potential applications of 2-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide in various therapeutic areas. One particularly promising area is cancer research, where compounds with similar structural motifs have shown efficacy in inhibiting key signaling pathways involved in tumor growth and progression. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain kinases or other enzymes overexpressed in cancer cells, making it a candidate for further development as an anticancer agent.

Furthermore, the compound's ability to interact with biological targets has also raised interest in its potential use as a tool compound for studying disease mechanisms. By selectively modulating specific pathways or proteins, researchers can gain valuable insights into the underlying biology of various diseases. This approach not only aids in understanding disease progression but also helps identify new therapeutic targets for intervention.

The synthesis of 2-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide presents unique challenges due to its complex structural features. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with modern purification methods have enabled researchers to obtain high-purity samples suitable for both preclinical studies and industrial applications.

One notable aspect of working with this compound is its stability under various conditions. The presence of multiple functional groups does not necessarily compromise its stability; rather, it often enhances its reactivity and utility in biochemical assays. This stability is crucial for ensuring consistent results in experimental settings and for long-term storage purposes.

The growing interest in 2-chloro-N-4-methyl-3-(2-oxopiperidin-1-y l)phenyl -4-nitrobenzamide has also spurred innovation in analytical techniques for characterizing its properties. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to elucidate its structure and confirm its identity. These techniques provide detailed information about the compound's molecular structure, which is essential for understanding its biological activity and developing derivatives with enhanced properties.

In conclusion, 2-chloro-N - 4 -methyl -3-( 2 - oxopiperidin - 1 - yl ) phenyl - 4 -nitrobenzamide ( CAS No . 941873 -25 - 2 ) represents a significant advancement in chemical biology research. Its unique structural features and promising biological activities make it a valuable tool for studying disease mechanisms and developing new therapeutic agents. As research continues to uncover new applications for this compound，its importance in drug discovery and medicinal chemistry is likely to grow even further。